2-[2-[(5-Cyanopyridin-2-yl)amino]ethyl]guanidine

• IUPAC Name: 2-[2-[(5-cyanopyridin-2-yl)amino]ethyl]guanidine
• InChI: InChI=1S/C9H12N6/c10-5-7-1-2-8(15-6-7)13-3-4-14-9(11)12/h1-2,6H,3-4H2,(H,13,15)(H4,11,12,14)
• InChI Key: ASCBRTIXRNMOTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C#N)NCCN=C(N)N
• Molecular Formula: C9H12N6
• DSSTOX Substance ID: DTXSID80720875
• Molecular Weight: 204.23 g/mol
• CAS RN: 252943-80-9

Description

The compound “2-[2-[(5-Cyanopyridin-2-yl)amino]ethyl]guanidine” is a chemical compound with potential applications in various fields.

Synthesis Analysis

The synthesis of this compound can be achieved through various methods. One approach involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates. Another method reported involves a one-pot approach towards N, N ′-disubstituted guanidines from N -chlorophthalimide, isocyanides and amines.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the IUPAC name [ (5-cyano-2-pyridinyl)amino]acetic acid. The InChI code for this compound is 1S/C8H7N3O2/c9-3-6-1-2-7 (10-4-6)11-5-8 (12)13/h1-2,4H,5H2, (H,10,11) (H,12,13).

Chemical Reactions Analysis

The chemical reactivity and reactions of this class of compounds can lead to the formation of biologically active novel heterocyclic moieties. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 177.16. It is a powder at room temperature.

Mechanism of Action

The compound “2-[2-[(5-Cyanopyridin-2-yl)amino]ethyl]guanidine” has been found to inhibit the degradation of glucagon-like peptide-1 (GLP-1), thereby potentiating insulin release in response to glucose-containing meals. This makes it a potential candidate for the treatment of type 2 diabetes.

Safety and Hazards

As with any chemical compound, safety precautions should be taken when handling “2-[2-[(5-Cyanopyridin-2-yl)amino]ethyl]guanidine”. For detailed safety information, please refer to the Material Safety Data Sheet (MSDS).

Future Directions

The potential applications of “2-[2-[(5-Cyanopyridin-2-yl)amino]ethyl]guanidine” in the treatment of type 2 diabetes and other diseases make it a promising area of research. Further studies are needed to fully understand its mechanism of action and to optimize its synthesis for large-scale production.